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Compound of Interest

Compound Name: Phyllalbine

Cat. No.: B000082

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phyllalbine, a tropane alkaloid with the molecular formula C16H21NO4, is a naturally
occurring compound found in various species of the Convolvulus genus. With a molecular
weight of 291.34 g/mol , this molecule holds potential for pharmacological exploration due to its
structural relationship to other bioactive tropane alkaloids and vanillic acid esters. This
technical guide provides a comprehensive overview of the current knowledge on Phyllalbine,
including its physicochemical properties, and explores its potential biological activities and
mechanisms of action based on available data and structure-activity relationship analysis.
Detailed experimental protocols for the extraction, isolation, and analysis of related tropane
alkaloids are also presented to facilitate further research and development.

Chemical and Physical Properties

Phyllalbine is characterized by a tropane core esterified with vanillic acid. This unique
structure underpins its physicochemical properties and is suggestive of its potential biological
activities.
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Property Value Source(s)

Molecular Formula C16H21NO4 [1112113114]

Molecular Weight 291.34 g/mol [1][2]

CAS Number 4540-25-4 [2]
(8-methyl-8-

IUPAC Name azabicyclo[3.2.1]octan-3-yl) 4- [1]
hydroxy-3-methoxybenzoate

Synonyms Vanilloyltropine [2][4]

Appearance Cream-white powder

Melting Point 209-210 °C

B Soluble in organic solvents
Solubility

such as ethanol and methanol.

Optical Activity [a]D22 + 0°

Potential Biological Activities and Mechanisms of
Action

Direct experimental data on the biological activities of Phyllalbine are limited. However, based
on its chemical structure and the known activities of related compounds, several potential
pharmacological effects can be inferred.

Central Nervous System (CNS) Activity

The tropane alkaloid scaffold is a well-established pharmacophore for CNS activity.[5] A related
tropane alkaloid, Convolamine, also isolated from a Convolvulus species, has been identified
as a potent positive modulator of the sigma-1 receptor, exhibiting cognitive and neuroprotective
properties.[6] This suggests that Phyllalbine may also interact with CNS receptors. The vanillic
acid moiety is also known to possess neuroprotective effects.[7]

Hypothesized Signaling Pathway: Sigma-1 Receptor Modulation
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Based on the activity of Convolamine, a potential mechanism of action for Phyllalbine could
involve the modulation of the sigma-1 receptor, a unique intracellular chaperone protein
implicated in cellular stress responses, neuronal plasticity, and neuroprotection.

Positive Modulation Sigma-1 Receptor Endoplasmic ReticulumH Ca?* Release Modulation @
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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